![molecular formula C18H19N5OS B6505578 4-propyl-N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2,3-thiadiazole-5-carboxamide CAS No. 1421473-00-8](/img/structure/B6505578.png)
4-propyl-N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2,3-thiadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-propyl-N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,2,3-thiadiazole-5-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a pyrrolo[1,2-a]imidazole ring and a thiadiazole ring .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as pyrrolopyrazine derivatives can be synthesized through various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation .
Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The pyrrolo[1,2-a]imidazole ring is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and an imidazole ring .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Imidazole, a similar compound, is a white or colorless solid that is highly soluble in water and other polar solvents .
Scientific Research Applications
- Researchers have explored the anticancer potential of derivatives containing the pyrroloimidazole-thiadiazole scaffold. These compounds exhibit cytotoxic effects against various cancer cell lines, making them promising candidates for further development .
- The 1,3-diazole ring system in this compound has been associated with antibacterial activity. Researchers have synthesized derivatives with improved antibacterial properties, potentially addressing antibiotic resistance issues .
- Some derivatives of this compound have demonstrated anti-inflammatory effects. These findings suggest potential applications in managing inflammatory conditions .
- The imidazole-containing core has been explored for antiviral activity. Researchers have designed derivatives with potential efficacy against viral infections .
- The presence of imidazole and thiadiazole rings contributes to antioxidant properties. These compounds may play a role in protecting cells from oxidative stress .
- Certain derivatives exhibit activity against protozoal parasites and helminths. This suggests potential applications in treating parasitic infections .
Anticancer Activity
Antibacterial Agents
Anti-Inflammatory Properties
Antiviral Agents
Antioxidant Compounds
Anti-Protozoal and Antihelmintic Activities
Future Directions
properties
IUPAC Name |
N-[4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-4-propylthiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5OS/c1-2-4-14-17(25-22-21-14)18(24)20-13-8-6-12(7-9-13)15-11-19-16-5-3-10-23(15)16/h6-9,11H,2-5,10H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKRDLUGQLOSRAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(SN=N1)C(=O)NC2=CC=C(C=C2)C3=CN=C4N3CCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Propyl-N-(4-{5H,6H,7H-pyrrolo[1,2-A]imidazol-3-YL}phenyl)-1,2,3-thiadiazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.